Cas no 938447-52-0 (1,11-Dodecadien-4-ol 4-Acetate)

• Product Name: 1,11-Dodecadien-4-ol 4-Acetate
• CAS No: 938447-52-0
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 5733636
• PubChem ID: 102276094
• Update Time: 2023-11-22

1,11-Dodecadien-4-ol 4-Acetate Chemical and Physical Properties

Names and Identifiers

• Dodeca-1,11-dien-4-yl acetate
• 938447-52-0
• 1,11-Dodecadien-4-ol 4-Acetate

• Inchi： 1S/C14H24O2/c1-4-6-7-8-9-10-12-14(11-5-2)16-13(3)15/h4-5,14H,1-2,6-12H2,3H3
• InChI Key： OAGITPMRXSWGHW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC=C)CCCCCCC=C

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters